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Compound of Interest

Compound Name: Yttrium triiodate

Cat. No.: B081369 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides crucial safety protocols

and logistical plans for the use of Yttrium Triiodate, Y(IO₃)₃, a strong oxidizing agent.

Adherence to these guidelines is essential to minimize risks and ensure a safe laboratory

environment.

Yttrium triiodate is a chemical compound that, due to the iodate ion, is a powerful oxidizer. It

may intensify fires and can form explosive mixtures when it comes into contact with

combustible materials.[1][2][3] While water-soluble compounds of yttrium are generally

considered mildly toxic, inhalation of dust can lead to lung irritation.[4] Therefore, appropriate

personal protective equipment and handling procedures are critical.

Personal Protective Equipment (PPE)
A summary of the necessary personal protective equipment for handling Yttrium triiodate is

provided in the table below.
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Body Part
Personal Protective
Equipment

Specifications

Eyes/Face
Safety Goggles with side

shields or Face Shield

Must be worn at all times to

protect against splashes and

dust.

Hands Chemical-resistant gloves
Nitrile or neoprene gloves are

recommended.

Body Laboratory Coat
To protect skin and clothing

from contamination.

Respiratory NIOSH-approved respirator

Required when handling the

powder outside of a ventilated

enclosure or if dust is

generated.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure a calibrated fire extinguisher (Class D for metal fires, if applicable) is readily

accessible.

Work in a well-ventilated area, preferably within a chemical fume hood with good airflow.

Keep the work area clear of all combustible materials, including paper, wood, and flammable

solvents.[5]

An eyewash station and safety shower must be in close proximity and in good working order.

2. Handling the Compound:

Don the appropriate PPE as outlined in the table above.

Carefully weigh the required amount of Yttrium triiodate on a non-combustible surface.

Avoid generating dust.
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If transferring the powder, use a spark-proof spatula and grounded equipment to prevent

static discharge.

In case of a spill, do not use combustible materials like paper towels for cleanup. Use an

inert absorbent material.[6]

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[7]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation persists.[7]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[7]

Disposal Plan
Yttrium triiodate waste is considered hazardous and must be disposed of in accordance with

all local, state, and federal regulations.

1. Waste Segregation and Storage:

Collect all Yttrium triiodate waste, including contaminated materials, in a designated,

clearly labeled, and sealed hazardous waste container.

Do not mix Yttrium triiodate waste with other chemical waste, especially combustible or

reactive materials.[5]

Store the waste container in a cool, dry, and well-ventilated area away from heat and

incompatible substances.

2. Disposal Procedure:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup and disposal.[8]

Provide the disposal company with a complete and accurate description of the waste

material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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